Cas no 2228734-54-9 (1,1,1-trifluoro-3-(1-methylpyrrolidin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1-methylpyrrolidin-2-yl)propan-2-one
• CAS No: 2228734-54-9
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• CID: 5798147
• PubChem ID: 165754560
• Update Time: 2024-01-08

1,1,1-trifluoro-3-(1-methylpyrrolidin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methylpyrrolidin-2-yl)propan-2-one
• 2228734-54-9
• EN300-1952811

• Inchi： 1S/C8H12F3NO/c1-12-4-2-3-6(12)5-7(13)8(9,10)11/h6H,2-5H2,1H3
• InChI Key： KELRAMJXEPAKKS-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCN1C)=O)(F)F

Computed Properties

• Exact Mass: 195.08709849g/mol
• Monoisotopic Mass: 195.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų